Cas no 56889-46-4 (Pentanoic acid, 5-chloro-3-methyl-5-oxo-, methyl ester)

• Product Name: Pentanoic acid, 5-chloro-3-methyl-5-oxo-, methyl ester
• CAS No: 56889-46-4
• MF: C₇H₁₁ClO₃
• MW: 178.613441705704
• CID: 335664
• PubChem ID: 10888500
• Update Time: 2025-04-19

Pentanoic acid, 5-chloro-3-methyl-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-chloro-3-methyl-5-oxo-, methyl ester
• methyl 5-chloro-3-methyl-5-oxopentanoate
• 56889-46-4
• DTXSID40447192
• 3-methyl-4-carbomethoxybutyryl chloride
• SCHEMBL287243

• Inchi： 1S/C7H11ClO3/c1-5(3-6(8)9)4-7(10)11-2/h5H,3-4H2,1-2H3
• InChI Key： UFNMBAXCMXCHAQ-UHFFFAOYSA-N
• SMILES： ClC(CC(C)CC(=O)OC)=O

Computed Properties

• Exact Mass: 178.0396719g/mol
• Monoisotopic Mass: 178.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų